Cas no 1243397-23-0 (2-Bromo-5-methylsulfanylphenol)

• Product Name: 2-Bromo-5-methylsulfanylphenol
• CAS No: 1243397-23-0
• MF: C₇H₇BrOS
• MW: 219.098880052567
• MDL: MFCD16999029
• CID: 4580166
• PubChem ID: 73013097
• Update Time: 2025-06-07

2-Bromo-5-methylsulfanylphenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methylsulfanylphenol

• MDL： MFCD16999029
• Inchi： 1S/C7H7BrOS/c1-10-5-2-3-6(8)7(9)4-5/h2-4,9H,1H3
• InChI Key： JYOFHTQTECJPRV-UHFFFAOYSA-N
• SMILES： C1(O)=CC(SC)=CC=C1Br

Additional information on 2-Bromo-5-methylsulfanylphenol

Introduction to 2-Bromo-5-methylsulfanylphenol (CAS No: 1243397-23-0)

2-Bromo-5-methylsulfanylphenol, identified by its CAS number 1243397-23-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, featuring a bromine atom and a methylsulfanyl group on a phenolic ring, has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry. The presence of both halogen and sulfur-containing substituents makes it a valuable intermediate for synthesizing various bioactive molecules.

The< strong>2-Bromo-5-methylsulfanylphenol molecule exhibits a unique electronic distribution due to the combined effects of the bromine atom and the methylsulfanyl group. The bromine atom, being highly electronegative, withdraws electron density from the aromatic ring, while the methylsulfanyl group donates electron density through resonance. This balance results in a molecule with distinct reactivity patterns, making it suitable for further functionalization in drug design.

In recent years, there has been growing interest in exploring the pharmacological properties of< strong>2-Bromo-5-methylsulfanylphenol. Studies have shown that this compound possesses promising antimicrobial and anti-inflammatory characteristics. The bromine substituent enhances its ability to interact with biological targets, while the methylsulfanyl group contributes to its stability and bioavailability. These properties make it an attractive candidate for developing novel therapeutic agents.

One of the most intriguing aspects of< strong>2-Bromo-5-methylsulfanylphenol is its role as a key intermediate in synthesizing more complex molecules. Researchers have utilized this compound to develop new derivatives with enhanced pharmacological activity. For instance, modifications at the< strong>5-methylsulfanyl position have led to compounds with improved binding affinity to specific enzymes and receptors. Such modifications are crucial for optimizing drug efficacy and minimizing side effects.

The synthesis of< strong>2-Bromo-5-methylsulfanylphenol involves multi-step organic reactions that highlight the compound's synthetic utility. The bromination of the phenolic ring followed by methylation of the sulfur atom is a common approach. These reactions are typically carried out under controlled conditions to ensure high yield and purity. The resulting product can then be further functionalized using various chemical transformations, opening up numerous possibilities for drug development.

The< strong>CAS No: 1243397-23-0 classification ensures that researchers can easily identify and reference this compound in their studies. This standardized identification system is essential for maintaining consistency in scientific literature and facilitating collaboration among researchers worldwide. The CAS number also aids in regulatory compliance and quality control, ensuring that the compound is used safely and effectively in pharmaceutical applications.

In conclusion, 2-Bromo-5-methylsulfanylphenol is a versatile and valuable compound with significant potential in medicinal chemistry. Its unique structural features and reactivity patterns make it an excellent candidate for developing new drugs with improved therapeutic profiles. As research continues to uncover new applications for this compound, its importance in pharmaceutical innovation is likely to grow even further.